Cas no 121618-47-1 (Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-)
![Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)- structure](https://www.kuujia.com/scimg/cas/121618-47-1x500.png)
121618-47-1 structure
Product name:Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-
Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)-
- N-benzyl-N-(4-methylphenyl)sulfonylacetamide
- N-Benzyl-N-(4-methylbenzene-1-sulfonyl)acetamide
- 121618-47-1
- DTXSID90767236
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- Inchi: InChI=1S/C16H17NO3S/c1-13-8-10-16(11-9-13)21(19,20)17(14(2)18)12-15-6-4-3-5-7-15/h3-11H,12H2,1-2H3
- InChI Key: NHBINKAWDJZZEK-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)C(=O)C
Computed Properties
- Exact Mass: 303.09301
- Monoisotopic Mass: 303.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.8Ų
- XLogP3: 2.7
Experimental Properties
- PSA: 54.45
Acetamide, N-[(4-methylphenyl)sulfonyl]-N-(phenylmethyl)- Related Literature
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Nitin Wadnerkar,Vijayanand Kalamse,Ajay Chaudhari RSC Adv., 2012,2, 8497-8501
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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